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Compound of Interest

Compound Name: 1,1-Dimethoxybutane
CAS No.: 4461-87-4
Cat. No.: B1360264
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1,1-dimethoxybutane, including its
chemical identifiers, physicochemical properties, and key applications in organic synthesis.
Detailed experimental protocols and visual diagrams are included to support research and
development activities.

Chemical Identifiers

1,1-Dimethoxybutane is an organic compound classified as an acetal. It is also known as
butanal dimethyl acetal. Below is a summary of its key identifiers.[1][2][3][4]
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Identifier

Value

CAS Number

4461-87-4[1][2][3][4]

Molecular Formula

C6H1402[1][2][3][4]

Molecular Weight 118.176 g/mol [1][2][4]
IUPAC Name 1,1-dimethoxybutane[3][5]

Butane, 1,1-dimethoxy-; Butanal dimethyl
Synonyms )

acetal; Dimethoxybutane[1][2]
nch INChI=1S/C6H1402/c1-4-5-6(7-2)8-3/h6H,4-
n

5H2,1-3H3[2]
InChlKey DZKUKLGGGNLHNY-UHFFFAOYSA-N[2]

Canonical SMILES

CCCC(OC)OCI[1][2][3][4]

EC Number

686-190-1[1]

DSSTox Substance ID

DTXSID60196251[1]

Physicochemical Properties

The physical and chemical properties of 1,1-dimethoxybutane are crucial for its handling,

storage, and application in experimental settings.
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Property Value

Boiling Point 111.9 °C at 760 mmHg[1]
Density 0.84 g/cm?3[1]

Flash Point 10.1 °C[1]

Vapor Pressure

26.3 mmHg at 25°CJ[1]

Refractive Index 1.389[1]

XLogP3 1.3[1]

Hydrogen Bond Donor Count 0[1]

Hydrogen Bond Acceptor Count 2[1]

Rotatable Bond Count 4[1]

Exact Mass 118.099379685[1]

Enthalpy of Formation (Liquid)

-351. + 1. kJ/mol[6]

Role in Organic Synthesis

The primary application of 1,1-dimethoxybutane in organic synthesis is as a protecting group
for aldehydes.[7] The acetal group is stable in neutral to strongly basic conditions, which allows
for chemical modifications on other parts of a molecule without affecting the carbonyl group.[7]
This is particularly useful in reactions involving strong nucleophiles or bases, such as Grignard
reagents or organolithium compounds.[7] The acetal can be easily removed to regenerate the
aldehyde under acidic conditions.[7]
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Logical Relationship of 1,1-Dimethoxybutane as a Protecting Group

Butyraldehyde
(Unprotected Aldehyde)

Protection
(Methanol, Acid Catalyst)

1,1-Dimethoxybutane
(Protected Aldehyde)

'

Reaction with Nucleophiles/Bases
(e.g., Grignard Reagent)

Modified Molecule with
Protected Aldehyde

Deprotection
(Aqueous Acid)

Final Product with
Deprotected Aldehyde

Click to download full resolution via product page

Caption: Role of 1,1-Dimethoxybutane as a protecting group.
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Experimental Protocols

Synthesis of 1,1-Dimethoxybutane from Butyraldehyde and Methanol

This protocol describes a common method for the synthesis of 1,1-dimethoxybutane.[8]

Materials:

Butyraldehyde

Methanol (anhydrous)

Acid catalyst (e.g., p-toluenesulfonic acid or Amberlyst-15)

Anhydrous sodium sulfate or magnesium sulfate

Dean-Stark apparatus (optional, for water removal)

Round-bottom flask

Reflux condenser

Stirring apparatus

Distillation apparatus

Procedure:

To a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add
butyraldehyde and an excess of anhydrous methanol (typically 2-3 equivalents).

Add a catalytic amount of the acid catalyst to the mixture.

The reaction mixture is heated to reflux with continuous stirring. The progress of the reaction
can be monitored by techniques such as gas chromatography (GC) or thin-layer
chromatography (TLC).

To drive the equilibrium towards the product, the water formed during the reaction is
removed. This can be achieved by using a Dean-Stark apparatus or by adding a dehydrating
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agent to the reaction mixture.

Once the reaction is complete, the mixture is cooled to room temperature.

The acid catalyst is neutralized by adding a mild base (e.g., sodium bicarbonate solution).
The excess methanol is removed by distillation.

The crude product is washed with water to remove any remaining water-soluble impurities.

The organic layer is dried over an anhydrous drying agent like sodium sulfate or magnesium
sulfate.

The final product, 1,1-dimethoxybutane, is purified by fractional distillation.
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Experimental Workflow for 1,1-Dimethoxybutane Synthesis
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Caption: Synthesis workflow for 1,1-dimethoxybutane.
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Applications in Drug Development

Derivatives of 1,1-dimethoxybutane are valuable intermediates in the synthesis of
pharmaceuticals. For instance, 4-chloro-1,1-dimethoxybutane is a key building block in the
synthesis of triptan-class drugs used for treating migraines, such as sumatriptan.[9] The
protected aldehyde functionality allows for selective reactions at other positions of the
molecule.

Safety and Handling

1,1-Dimethoxybutane is classified as an extremely flammable liquid and vapor.[2] It is
essential to handle this chemical with appropriate safety precautions in a well-ventilated area,
away from heat, sparks, open flames, and other ignition sources.[2] Personal protective
equipment, including gloves, protective clothing, and eye/face protection, should be worn.[2]

Precautionary Statements:

Keep container tightly closed.[2]

Ground and bond container and receiving equipment.[2]

Use explosion-proof electrical, ventilating, and lighting equipment.[2]

Use non-sparking tools.[2]

Take action to prevent static discharges.[2]

In case of skin contact, immediately remove all contaminated clothing and rinse the skin with
water.[2] For inhalation, move the person to fresh air. If on skin or hair, take off immediately all
contaminated clothing and rinse skin with water or shower.[2] Store in a well-ventilated place
and keep cool.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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